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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469 Get Quote

For immediate release: Accurate and safe disposal of chemical waste is paramount in any

research and development setting. This document provides essential guidance on the proper

disposal procedures for 2-Ethylbenzamide, ensuring the safety of laboratory personnel and

compliance with environmental regulations. This information is intended for researchers,

scientists, and drug development professionals who handle this chemical.

Understanding the Hazards and Disposal
Regulations
While a specific Safety Data Sheet (SDS) detailing the Globally Harmonized System (GHS)

classification for 2-Ethylbenzamide is not readily available, data from closely related

benzamide derivatives suggest that it should be handled as a hazardous substance. For

instance, N-Ethylbenzamide is classified as harmful if swallowed (H302). Benzamide itself is

suspected of causing genetic defects (H341) and is also harmful if swallowed. Therefore, 2-
Ethylbenzamide waste must not be disposed of in standard trash or poured down the drain.

All chemical waste must be managed according to local, state, and federal regulations. The

primary route for the disposal of 2-Ethylbenzamide is through a licensed chemical waste

disposal company.
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For quick reference, the following table summarizes the essential physical and chemical

properties of 2-Ethylbenzamide.

Property Value

Molecular Formula C₉H₁₁NO

Molar Mass 149.19 g/mol

Melting Point 151-152 °C

Boiling Point 272.6 °C (Predicted)

Density 1.058 g/cm³ (Predicted)

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe handling and disposal of 2-Ethylbenzamide:

Personal Protective Equipment (PPE): Before handling 2-Ethylbenzamide, ensure you are

wearing appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or

neoprene), and a lab coat.

Waste Collection:

Collect all solid and liquid waste containing 2-Ethylbenzamide in a designated, leak-

proof, and chemically compatible container.

Do not mix 2-Ethylbenzamide waste with other incompatible waste streams.

The container must be clearly labeled as "Hazardous Waste: 2-Ethylbenzamide" and

include the date of accumulation.

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Ensure the storage area is well-ventilated.
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Keep the container tightly sealed when not in use.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Provide the disposal company with a complete and accurate description of the waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Ethylbenzamide.

To cite this document: BenchChem. [Proper Disposal of 2-Ethylbenzamide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283469#2-ethylbenzamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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